Cas no 686771-87-9 (methyl 2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}propanoate)

• Product Name: methyl 2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}propanoate
• CAS No: 686771-87-9
• MF: C₁₇H₁₈N₂O₃S₂
• MW: 362.466421604156
• CID: 6191598
• PubChem ID: 4532163
• Update Time: 2025-08-05

methyl 2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}propanoate
• SR-01000120195-1
• 686771-87-9
• EU-0022215
• F0579-0183
• methyl 2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]propanoate
• methyl 2-{[3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}propanoate
• SR-01000120195
• methyl 2-((4-oxo-3-(p-tolyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)propanoate
• AKOS024584865

• Inchi： 1S/C17H18N2O3S2/c1-10-4-6-12(7-5-10)19-15(20)14-13(8-9-23-14)18-17(19)24-11(2)16(21)22-3/h4-7,11H,8-9H2,1-3H3
• InChI Key： XLJLCIFGYBLCHB-UHFFFAOYSA-N
• SMILES： S1CCC2=C1C(N(C1C=CC(C)=CC=1)C(=N2)SC(C(=O)OC)C)=O

Computed Properties

• Exact Mass: 362.07588479g/mol
• Monoisotopic Mass: 362.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Additional information on methyl 2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}propanoate

Compound CAS No 686771-87-9: Methyl 2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}propanoate

The compound with CAS No 686771-87-9, named as methyl 2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}propanoate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thienopyrimidine derivatives, which have been extensively studied for their unique electronic properties and biological activities. The structure of this compound features a thienopyrimidine ring system fused with a thiophene moiety and a methyl ester group attached to a sulfanylpropanoate chain.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery. For instance, researchers have explored their potential as kinase inhibitors due to their ability to bind to ATP-binding pockets of protein kinases. The presence of the sulfanyl group in this compound may enhance its binding affinity to specific targets, making it a promising candidate for further pharmacological investigations. Additionally, the methyl ester group could influence the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of similar compounds. This approach not only accelerates the reaction but also reduces the formation of by-products, making it an eco-friendly method for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, indicating its potential for use in optoelectronic applications. Furthermore, computational studies using density functional theory (DFT) have revealed that this compound has a conjugated π-system that contributes to its electronic stability and reactivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies suggest that it may interact with several key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels has been explored in vitro models, highlighting its potential role in treating neurological disorders.

Despite its promising properties, further research is required to fully understand the mechanism of action and safety profile of this compound. Ongoing studies are focusing on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, methyl 2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}propanoate (CAS No 686771-87-9) represents a valuable addition to the library of thienopyrimidine derivatives. Its unique structure and promising biological activities make it a subject of intense research interest across various scientific disciplines. As advancements in synthetic methods and computational modeling continue to evolve, this compound holds great potential for contributing to innovative solutions in medicine and materials science.